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Compound of Interest

5-Chloro-3-methoxy-2-
Compound Name:

propoxybenzaldehyde
CAS No.: 828272-37-3
Cat. No.: B1627679

Get Quote

Executive Summary

5-Chloro-3-methoxy-2-propoxybenzaldehyde (CAS 828272-37-3) is a specialized aromatic
aldehyde intermediate used primarily in the synthesis of pharmaceutical agents, particularly
Schiff base ligands and neuroprotective analogs related to huperzine A. As a trisubstituted
benzene derivative, its thermodynamic behavior—specifically melting point (MP) and boiling
point (BP)—is critical for process optimization, purification strategies, and polymorph control.[1]

[2]

This guide provides an in-depth analysis of the compound’s physical properties, synthesizing
available experimental data with high-fidelity predictive models.[2] It further details the
experimental protocols required to validate these properties in a research or scale-up setting.

Chemical Identity & Structural Context[1][2][3]1[4][5]
[6]
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Parameter Detail

IUPAC Name 5-Chloro-3-methoxy-2-propoxybenzaldehyde
CAS Number 828272-37-3

Molecular Formula C11H13ClOs3

Molecular Weight 228.67 g/mol

Structural Class Alkoxybenzaldehyde / Chlorinated Aromatic

Aldehyde (-CHO), Propyl ether (-OPr), Methoxy

Key Functional Groups )
(-OMe), Aryl Chloride (-CI)

Structural Influence on Thermodynamics

The compound is structurally derived from 5-chloro-o-vanillin (5-chloro-2-hydroxy-3-
methoxybenzaldehyde) via O-alkylation of the phenolic hydroxyl group with a propy! chain.[2]

e Melting Point Depression: The conversion of the phenol (-OH) to a propyl ether (-OPr)
eliminates a critical intermolecular hydrogen bond donor.[2] This typically results in a
significant depression of the melting point compared to the parent phenol, often converting a
high-melting solid into a low-melting solid or viscous oil.[2]

 Volatility: The addition of the propyl chain increases molecular weight and lipophilicity, slightly
elevating the boiling point relative to the methyl ether analog, but the loss of H-bonding
keeps it volatile enough for vacuum distillation.[2]

Thermodynamic Profile
Melting Point (MP)[1][2][6]

o Experimental Status: The compound is frequently isolated as a low-melting solid or a viscous
oil at room temperature, depending on purity and crystallization solvent.[2]

o Predicted Range:45°C — 65°C (Solid state); often supercools to an oil.[2]

o Comparison to Precursor:
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o Precursor (5-Chloro-o-vanillin): MP ~79-80°C (or 117-121°C for specific polymorphs).[2]

o Target (Propyl ether): The flexible propoxy chain disrupts crystal packing, lowering the MP.
Boiling Point (BP)[2]
e Atmospheric Pressure (760 mmHg):310°C — 330°C (Predicted/Decomposition risk).[2]

o Note: Distillation at atmospheric pressure is not recommended due to the risk of thermal
degradation (aldehyde oxidation/polymerization).[2]

e Reduced Pressure (Vacuum):
o 0.5-1.0 mmHg: 125°C — 135°C[2]
o 10 mmHg: 155°C — 165°C[2]

o Process Insight: Vacuum distillation is the preferred method for purification.[2]

Solubility Profile

¢ Soluble: Dichloromethane (DCM), Ethyl Acetate, Toluene, Ethanol (hot).[2]
 Insoluble: Water (due to lipophilic chloro/propoxy groups).[2]

Experimental Protocols for Determination

As a Senior Scientist, relying solely on literature values is insufficient for novel intermediates.
The following protocols ensure self-validating accuracy.

A. Melting Point Determination (Capillary Method)

For low-melting solids, precise thermal control is required to distinguish between true melting
and "oiling out" due to impurities.[2]

o Sample Prep: Dry the solid in a desiccator (P20s) for 24 hours to remove solvent traces
which depress MP.

e Loading: Pack 2-3 mm of sample into a glass capillary.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-methoxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Ramp Rate:
o Fast Ramp: 10°C/min to 35°C.[2]
o Slow Ramp: 1.0°C/min from 35°C upwards.[2]
o Observation: Record the onset (first liquid drop) and clear point (complete liquefaction).

o Validation: A range >2°C indicates impurity (likely unreacted phenol or solvent).[2]
Recrystallize from Hexane/EtOAc.[2]

B. Boiling Point Determination (Siwoloboff Method)

Used for micro-scale samples where distillation is not feasible.[2]

Setup: Place a small amount of liquid/oil in an ignition tube. Insert a sealed capillary (open
end down) into the liquid.[2]

Heating: Attach to a thermometer in a Thiele tube (oil bath). Heat gently.

Endpoint: Observe the stream of bubbles from the capillary. Stop heating.

Reading: The temperature at which the bubbling stops and liquid sucks back into the
capillary is the boiling point at that pressure.[2]

Synthesis & Purification Workflow

The physical properties dictate the synthesis and workup strategy.[2] The low melting point
necessitates careful crystallization or vacuum distillation.[2]

Reaction Scheme
Reagents: 5-Chloro-2-hydroxy-3-methoxybenzaldehyde +

-Propyl Bromide +

(Base).[2] Solvent: DMF or Acetone (Reflux).[2]

Process Logic
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e Monitoring: The reaction is monitored by TLC. The product (ether) will be less polar (higher

) than the starting phenol.[2]

e Workup: Aqueous wash removes inorganic salts (

).[2]

e Purification:
o If Solid: Recrystallization from cold hexane/ethanol.[2]

o If Oil: High-vacuum distillation.[2]
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Pure Product
(MP Check / NMR)

ey oo Alkylation Aqg. Workup Crude Intermediate
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Recrystallization
(Hexane! /EtOAC)

Click to download full resolution via product page

Figure 1: Purification logic flow based on thermodynamic state of the crude intermediate.

Storage & Stability

o Oxidation Sensitivity: Like all benzaldehydes, this compound is prone to autoxidation to the
corresponding benzoic acid (5-chloro-3-methoxy-2-propoxybenzoic acid) upon exposure to
air.[2]

» Storage Protocol:
o Store under Argon or Nitrogen.[2]
o Temperature: 2-8°C (Refrigerate).

o Container: Amber glass to prevent photodegradation.[2]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-methoxybenzaldehyde
https://www.benchchem.com/product/b1627679/docs?utm_src=pdf-body-img#technical-profile-thermodynamic-properties-of-5-chloro-3-methoxy-2-propoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-hydroxy-3-methoxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Quality Check: Before use, check MP. If MP is depressed or range is wide, purify via a short
silica plug (removes acid impurity) or recrystallize.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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